N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide

• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide
• InChI: InChI=1S/C17H19NO5S/c1-22-15-5-2-4-13(10-15)17(19)18(11-16-6-3-8-23-16)14-7-9-24(20,21)12-14/h2-6,8,10,14H,7,9,11-12H2,1H3
• InChI Key: AKJWJBIMDBCSPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N(CC2=CC=CO2)C3CCS(=O)(=O)C3

Description

N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide is a synthetic benzamide derivative characterized by a unique structural framework. The compound features a 3-methoxybenzamide core linked to a 1,1-dioxidotetrahydrothiophen-3-yl moiety and a furan-2-ylmethyl group.

Synthetic routes for analogous compounds (e.g., ) often involve coupling aromatic acids or acyl chlorides with amine-containing intermediates under catalytic or acidic conditions .

Biological Activity

N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide is a complex organic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological evaluations, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure characterized by:

• A tetrahydrothiophene ring,
• A furan ring,
• A methoxybenzamide moiety.

This structural diversity suggests potential interactions with various biological targets.

Property	Value
Molecular Formula	C₁₈H₁₉N₃O₄S
Molecular Weight	373.48 g/mol
CAS Number	1170030-56-4

Synthesis

The synthesis of N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide typically involves multi-step organic reactions that may include:

• Formation of the tetrahydrothiophene ring.
• Introduction of the furan moiety.
• Coupling with the methoxybenzamide component.

Each step requires careful optimization of reaction conditions to ensure high yield and purity.

Antioxidant Activity

Research indicates that compounds similar to N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide exhibit significant antioxidant properties. These properties are crucial for neutralizing free radicals, thereby protecting cellular components from oxidative stress.

Anticancer Activity

Studies have shown that derivatives of this compound can inhibit cancer cell proliferation. For instance, one study reported cytotoxicity against A549 lung cancer cells with IC50 values indicating moderate effectiveness compared to standard anticancer agents . The mechanism involves apoptosis induction and disruption of cell cycle progression.

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory effects, particularly against enzymes involved in metabolic disorders. For example, it has shown potential in inhibiting glucosidase activity, which could be beneficial in managing diabetes .

The biological activity of N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide is hypothesized to involve:

• Interaction with specific enzymes or receptors , leading to modulation of signaling pathways.
• Induction of oxidative stress in cancer cells, ultimately triggering apoptotic pathways.

Case Studies

Several studies have documented the biological effects of related compounds:

• Study on Oxadiazole Derivatives : This research highlighted the antioxidant and anticancer properties of oxadiazole-thioether derivatives, suggesting a potential synergistic effect when combined with other bioactive molecules .
• Molecular Docking Studies : Investigations into molecular docking have provided insights into how these compounds interact at the molecular level with target proteins involved in cancer progression .

Scientific Research Applications

Research indicates that compounds similar to N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide exhibit significant biological activities across various domains:

Anticancer Activity

Preliminary studies suggest that this compound may possess anticancer properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells by modulating mitochondrial pathways. Increased expression of pro-apoptotic proteins (e.g., Bax) and decreased expression of anti-apoptotic proteins (e.g., Bcl-2) have been observed in treated cell lines.
• Cell Line Studies : In vitro tests on human cancer cell lines such as HepG2 (liver cancer) and MCF-7 (breast cancer) show that the compound can inhibit cell proliferation and induce cell cycle arrest.

Cell Line	IC50 (µM)	Mechanism
HepG2	15	Apoptosis induction
MCF-7	20	Cell cycle arrest

Antimicrobial Activity

The compound demonstrates notable antimicrobial effects against various pathogens:

• Bacterial Inhibition : Effective against Gram-positive and Gram-negative bacteria, including E. coli and S. aureus.
• Fungal Activity : Preliminary data suggest potential antifungal properties that warrant further investigation.

Potential Therapeutic Uses

Given its biological activity, N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)-3-methoxybenzamide may have several therapeutic applications:

• Cancer Therapy : As a potential lead compound for developing new anticancer agents targeting specific pathways involved in tumor growth.
• Antimicrobial Agent : Further research could lead to its development as an antibiotic or antifungal treatment.
• Neuroprotective Applications : Due to its structural similarity to known neuroprotective agents, it may also be explored for treating neurodegenerative diseases.

Comparison with Similar Compounds

N-{[5-(4-Chlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-phenylacetamide (879564-99-5)

• Key Differences : Replaces the 3-methoxybenzamide group with a 2-phenylacetamide and substitutes the furan’s 4-fluorophenyl with 4-chlorophenyl .
• The phenylacetamide group could reduce steric hindrance compared to the bulkier benzamide .

Mepronil (2-Methyl-N-(3-(1-methylethoxy)phenyl)benzamide)

• Key Differences : Simpler benzamide structure lacking the sulfone and furan moieties. Features a 2-methylbenzamide and 3-isopropoxyphenyl group.
• Implications: The absence of the sulfone group reduces polarity, likely decreasing water solubility.

(Z)-N-[3-(2-Methoxyphenyl)-4-phenyl-2,3-dihydrothiazol-2-ylidene]-4-methyl-benzamide

• Key Differences: Incorporates a thiazolidinone ring and 2-methoxyphenyl substituent.
• Implications: The thiazolidinone ring introduces rigidity, which may stabilize interactions with biological targets. The methoxy group’s position (ortho vs. meta in the target compound) could influence electronic effects .

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Solubility (Predicted)	Biological Activity
Target Compound	~419.45	3-Methoxybenzamide, sulfone, furan	Moderate (polar sulfone)	Potential pesticide/antifungal
879564-99-5	~456.91	2-Phenylacetamide, sulfone, chlorophenyl	Low (lipophilic Cl)	Unknown
Mepronil	269.33	2-Methylbenzamide, isopropoxy	Low	Fungicide
(Z)-N-[3-(2-Methoxyphenyl)-...]	~408.49	Thiazolidinone, 4-methylbenzamide	Low (rigid structure)	Antimicrobial

Reactivity and Stability

• The sulfone group in the target compound enhances oxidative stability compared to thioether-containing analogs (e.g., tetrahydrothiophene without sulfone) .
• Furan rings are prone to electrophilic substitution; the 4-fluorophenyl substituent may direct reactivity toward meta positions in further derivatization .